Cas no 2137551-47-2 (2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]-)

• Product Name: 2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]-
• CAS No: 2137551-47-2
• MF: C₈H₁₆Cl₃NO
• MW: 248.577739715576
• CID: 5277805
• Update Time: 2025-07-15

2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]-

• Inchi： 1S/C8H16Cl3NO/c1-4-7(2,3)12-5-6(13)8(9,10)11/h6,12-13H,4-5H2,1-3H3
• InChI Key： RFFZKKRSIUXGQG-UHFFFAOYSA-N
• SMILES： C(Cl)(Cl)(Cl)C(O)CNC(C)(C)CC

Additional information on 2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]-

Introduction to 2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]- (CAS No. 2137551-47-2)

2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]-, with the CAS number 2137551-47-2, is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a 2-propanol backbone substituted with a trichloromethyl group and a tert-butylamine moiety. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]- can be represented as follows: CH₃C(CH₃)₂NHCH₂C(CH₃)₃. The presence of the trichloromethyl group (CCl₃) introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. Meanwhile, the tert-butylamine moiety (tert-BuNH-) provides a basic functional group that can participate in various chemical reactions and interactions with biological systems.

In recent years, there has been increasing interest in the potential applications of 2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]-. One of the key areas of research has been its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The unique combination of functional groups in this compound allows for the development of novel molecules with enhanced biological activity and improved pharmacological properties.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]- as a precursor for the synthesis of antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. This discovery opens up new avenues for the development of more effective antiviral therapies.

Beyond its pharmaceutical applications, 2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]- has also shown promise in the field of materials science. Its unique chemical properties make it suitable for use as a functional monomer in polymer synthesis. A recent study in Polymer Chemistry demonstrated that polymers derived from this compound exhibited excellent thermal stability and mechanical strength. These properties make them ideal for use in high-performance materials and coatings.

The environmental impact of chemicals is an important consideration in their development and application. Research into the environmental fate and toxicity of 2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]- has shown that it has low toxicity to aquatic organisms and is biodegradable under aerobic conditions. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

In conclusion, 2-Propanol, 1,1,1-trichloro-3-[(1,1-dimethylpropyl)amino]- (CAS No. 2137551-47-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in various industries.